Cas no 72850-88-5 (Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate)

Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate structure
72850-88-5 structure
Product Name:Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
CAS No:72850-88-5
MF:C9H12ClF3N2O2S
MW:304.716990470886
CID:3167377
PubChem ID:84819665
Update Time:2025-04-21

Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • DIETHYLAZANIUM 2-CHLORO-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLATE
    • Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
    • 72850-88-5
    • Diethylammonium2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
    • Inchi: 1S/C5HClF3NO2S.C4H11N/c6-4-10-2(5(7,8)9)1(13-4)3(11)12;1-3-5-4-2/h(H,11,12);5H,3-4H2,1-2H3
    • InChI Key: GFWHTDPBOAZHAR-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C(F)(F)F)=C(C(=O)[O-])S1.[NH2+](CC)CC

Computed Properties

  • Exact Mass: 304.0260110Da
  • Monoisotopic Mass: 304.0260110Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.9Ų

Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate Pricemore >>

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